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CI 1020-d9 CI 1020-d9
Brand Name: Vulcanchem
CAS No.: 1346602-45-6
VCID: VC0126060
InChI: InChI=1S/C28H26O9/c1-31-19-8-6-18(7-9-19)28(30)20(11-16-12-23(32-2)26(34-4)24(13-16)33-3)25(27(29)37-28)17-5-10-21-22(14-17)36-15-35-21/h5-10,12-14,30H,11,15H2,1-4H3/i2D3,3D3,4D3
SMILES: COC1=CC=C(C=C1)C2(C(=C(C(=O)O2)C3=CC4=C(C=C3)OCO4)CC5=CC(=C(C(=C5)OC)OC)OC)O
Molecular Formula: C28H26O9
Molecular Weight: 515.562

CI 1020-d9

CAS No.: 1346602-45-6

Reference Standards

VCID: VC0126060

Molecular Formula: C28H26O9

Molecular Weight: 515.562

CI 1020-d9 - 1346602-45-6

CAS No. 1346602-45-6
Product Name CI 1020-d9
Molecular Formula C28H26O9
Molecular Weight 515.562
IUPAC Name 3-(1,3-benzodioxol-5-yl)-5-hydroxy-5-(4-methoxyphenyl)-4-[[3,4,5-tris(trideuteriomethoxy)phenyl]methyl]furan-2-one
Standard InChI InChI=1S/C28H26O9/c1-31-19-8-6-18(7-9-19)28(30)20(11-16-12-23(32-2)26(34-4)24(13-16)33-3)25(27(29)37-28)17-5-10-21-22(14-17)36-15-35-21/h5-10,12-14,30H,11,15H2,1-4H3/i2D3,3D3,4D3
Standard InChIKey PWIPORDFWDZCJG-WVZRYRIDSA-N
SMILES COC1=CC=C(C=C1)C2(C(=C(C(=O)O2)C3=CC4=C(C=C3)OCO4)CC5=CC(=C(C(=C5)OC)OC)OC)O
Synonyms 3-(1,3-Benzodioxol-5-yl)-5-hydroxy-5-(4-methoxyphenyl)-4-[(3,4,5-(trimethoxy-d9)phenyl)methyl]-2(5H)-furanone; PD 156707-d9;
PubChem Compound 71314858
Last Modified Nov 11 2021
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